Cas no 70496-34-3 (S-Propionylthiocholine Chloride)

• Product Name: S-Propionylthiocholine Chloride
• CAS No: 70496-34-3
• MF: C₈H₁₈ClNOS
• MW: 211.752620220184
• CID: 565579
• PubChem ID: 3018012
• Update Time: 2025-06-26

S-Propionylthiocholine Chloride Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, chloride (1:1)
• PROPIONYLTHIOCHOLINE CHLORIDE PURE A.R.
• trimethyl(2-propanoylsulfanylethyl)azanium,chloride
• EINECS 274-628-0
• P-7600
• Propionylthiocholine chloride
• S-PROPIONYLTHIOCHOLINE CHLORIDE
• AKOS030242689
• 70496-34-3
• FT-0629366
• Trimethyl(2-(propionylthio)ethyl)ammonium chloride
• Propionylthiocholine chloride A.R.
• trimethyl(2-propanoylsulfanylethyl)azanium;chloride
• N,N,N-Trimethyl-2-(propanoylsulfanyl)ethan-1-aminium chloride
• DTXSID50990700
• NS00046601
• S-PROPIONYLTHIOCHOLINECHLORIDE
• S-Propionylthiocholine Chloride

• Inchi： 1S/C8H18NOS.ClH/c1-5-8(10)11-7-6-9(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
• InChI Key： DFQTUNIXEAAEKC-UHFFFAOYSA-M
• SMILES： [Cl-].S(C(CC)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 211.08000
• Monoisotopic Mass: 211.079763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4

Experimental Properties

• PSA: 42.37000
• LogP: -1.63360

S-Propionylthiocholine Chloride Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38